3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole

• IUPAC Name: 3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole
• InChI: InChI=1S/C13H14N2/c1-2-4-13-11(3-1)12(9-15-13)10-5-7-14-8-6-10/h1-5,9,14-15H,6-8H2
• InChI Key: CIRSPTXGPFAXRE-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC=C1C2=CNC3=CC=CC=C32
• Molecular Formula: C13H14N2
• DSSTOX Substance ID: DTXSID20375484
• Molecular Weight: 198.26 g/mol
• CAS RN: 65347-55-9, 38620-69-8

Description

3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole (THPI) is an indole derivative that has recently been studied for its potential use in a variety of scientific applications. This compound has been shown to have a wide range of biochemical and physiological effects, and its synthesis method is relatively simple. In

Scientific Research Applications

High Affinity Human 5-HT(1B/1D) Ligands

Researchers Egle et al. (2004) and (2003) developed derivatives of 3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole for their high affinity as human 5-HT(1B/1D) ligands. These compounds were prepared using parallel synthesis techniques, and their structure-activity relationships were studied, identifying potent ligands in this series (Egle et al., 2004) (Egle et al., 2003).

Novel 5-HT6 Receptor Agonists

Mattsson et al. (2005) synthesized a series of 2-alkyl-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indoles, evaluating them for their 5-HT6 activity. The most potent agonist identified was a specific derivative with significant efficacy in a functional assay measuring production of cyclic AMP (Mattsson et al., 2005).

Reactions with Dienophiles

Medio-Simón et al. (1991) described the reactions of 3-(1,2,3,6-tetrahydropyridin-4-yl)-indoles with carbo- and heterodienophiles. These reactions provided new access to heterocyclic functionalized indoles and pyrido[c]annellated carbazoles, compounds potentially active as antidepressive and antitumor agents (Medio‐Simón et al., 1991).

Potential Antidepressant-Like Properties

Zajdel et al. (2016) designed a series of N1-azinylsulfonyl-3-(1,2,3,6,tetrahyrdopyridin-4-yl)-1H-indole derivatives as potent 5-HT6 receptor ligands. One particular compound demonstrated distinct pro-cognitive and antidepressant-like properties in vivo, highlighting its potential therapeutic applications (Zajdel et al., 2016).

Structural Studies of Derivatives

Bartyzel et al. (2021) conducted detailed structural characterizations of compounds reported as potential antipsychotics with affinities for dopamine D2 and serotonin receptors. The study involved X-ray analysis, revealing insights into the molecular structure and potential reactivity of these compounds (Bartyzel et al., 2021).

Mechanism of Action

Target of Action

The primary target of 3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole is the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions . They play an essential role in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes .

Mode of Action

Upon binding to fibroblast growth factors, FGFRs undergo dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling . This compound derivatives have been reported to exhibit potent activities against FGFR1, 2, and 3 . This interaction inhibits the activation of FGFRs, thereby disrupting the associated signal transduction pathways .

Biochemical Pathways

The inhibition of FGFRs by this compound affects several downstream signaling pathways, including RAS–MEK–ERK, PLCγ, and PI3K–Akt . These pathways are involved in regulating cell proliferation, migration, and angiogenesis . Disruption of these pathways can lead to the inhibition of tumor growth and progression .

Result of Action

The molecular and cellular effects of this compound’s action include the inhibition of cell proliferation and induction of apoptosis . It has also been reported to significantly inhibit the migration and invasion of cancer cells .